![molecular formula C18H24N2O5S2 B4846188 N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide](/img/structure/B4846188.png)
N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide
Overview
Description
N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide, also known as DEAE-BSA, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been synthesized for various applications in biochemical and physiological studies.
Scientific Research Applications
N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide has been widely used in scientific research as a protein carrier. It can be conjugated to proteins to enhance their solubility and stability, as well as to improve their immunogenicity. N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide has been used in studies related to enzyme kinetics, protein-protein interactions, and protein purification. It has also been used in the development of diagnostic assays and vaccines.
Mechanism of Action
The mechanism of action of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide is based on its ability to interact with proteins. N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide can form electrostatic interactions with positively charged amino acid residues on proteins, which can enhance protein solubility and stability. This interaction can also increase the immunogenicity of proteins, making them more effective in the development of vaccines.
Biochemical and Physiological Effects
N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to enhance the solubility and stability of proteins, which can improve their activity and efficacy. N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide can also enhance the immunogenicity of proteins, making them more effective in the development of vaccines. Additionally, N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide has been shown to have anti-inflammatory effects, which may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
The use of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide in lab experiments has several advantages. It is a relatively simple and inexpensive reagent that can be easily synthesized in a laboratory setting. N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide can be conjugated to a wide range of proteins, making it a versatile tool for protein research. However, there are also some limitations to the use of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide. Its interaction with proteins is based on electrostatic interactions, which may not be suitable for all proteins. Additionally, the use of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide may interfere with certain assays, such as assays that rely on protein-protein interactions.
Future Directions
For the use of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide include the development of new conjugation methods, the development of new diagnostic assays and vaccines, and the exploration of its potential therapeutic applications.
properties
IUPAC Name |
4-[(4-ethoxyphenyl)sulfonylamino]-N,N-diethylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O5S2/c1-4-20(5-2)27(23,24)18-11-7-15(8-12-18)19-26(21,22)17-13-9-16(10-14-17)25-6-3/h7-14,19H,4-6H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOUJYSOVQZAHRT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(4-ethoxyphenyl)sulfonyl]amino}-N,N-diethylbenzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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